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For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structure of Rhenium(V)
chloride (ReCl₅), tailored for researchers, scientists, and professionals in drug development.

The document delves into the intricate structural details, experimental protocols for its

characterization, and the logical workflow of its analysis.

Crystal Structure and Properties
Rhenium(V) chloride, a red-brown crystalline solid, is a significant compound in the field of

inorganic chemistry, often utilized as a precursor in the synthesis of other rhenium complexes.

[1][2][3] It is highly sensitive to moisture and air.[3] The solid-state structure of Rhenium(V)
chloride is a dimer with the formula Re₂Cl₁₀.[3][4][5] This dimeric structure consists of two

edge-sharing octahedra.[4] Each rhenium atom is octahedrally coordinated by six chlorine

atoms. Two of these chlorine atoms act as bridging ligands between the two rhenium centers.

[5]

The crystal system of Rhenium(V) chloride is monoclinic, with the space group P2₁/c.[5] The

dimeric units are packed in a double-hexagonal closest packing of chlorine atoms, with the

rhenium atoms occupying one-fifth of the octahedral holes.[4] The Re-Re distance within the

dimer is approximately 3.74 Å.[5]
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The crystallographic parameters and key bond distances for Rhenium(V) chloride are

summarized in the tables below, based on the seminal work by Mucker, Smith, and Johnson

(1968).[4]

Table 1: Crystallographic Data for Rhenium(V) Chloride[4][5]

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a 9.24 Å

b 11.54 Å

c 12.03 Å

β 109.1°

Formula Units (Z) 8 (ReCl₅ units)

Table 2: Selected Interatomic Distances in the Re₂Cl₁₀ Dimer[4]

Bond Average Distance (Å)

Re-Cl (bridging) 2.465 ± 0.013

Re-Cl (non-bridging) 2.244 ± 0.012

Re-Re 3.74

Experimental Protocols
Synthesis and Crystal Growth of Rhenium(V) Chloride
Single crystals of Rhenium(V) chloride suitable for X-ray diffraction can be obtained through

the following procedure:

Synthesis: Rhenium metal is chlorinated at a temperature of 500 °C.[3][6] This direct

combination reaction yields crude Rhenium(V) chloride.
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Purification and Crystal Growth: The crude product is purified by multiple sublimations under

vacuum.[3][6] Slow sublimation in a sealed, evacuated quartz tube with a controlled

temperature gradient allows for the growth of well-formed single crystals.

Single-Crystal X-ray Diffraction Analysis
Given the air and moisture sensitivity of Rhenium(V) chloride, all manipulations must be

performed under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk

line techniques.

Crystal Mounting: A suitable single crystal is selected under a microscope in an inert

atmosphere. The crystal is coated with a perfluoropolyether oil to protect it from the

atmosphere and mounted on a cryo-loop.

Data Collection: The mounted crystal is transferred to a diffractometer equipped with a cryo-

cooling system (e.g., a nitrogen stream at 100 K) to minimize thermal vibrations and

decomposition. A monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) is

used. Diffraction data are collected as a series of frames while rotating the crystal.

Data Processing: The raw diffraction images are processed to integrate the reflection

intensities and apply corrections for Lorentz factor, polarization, and absorption.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods to determine the initial positions of the rhenium atoms. Subsequent

difference Fourier maps reveal the positions of the chlorine atoms. The structural model is

then refined using full-matrix least-squares methods to minimize the difference between the

observed and calculated structure factors.

Visualized Experimental Workflow
The logical flow of the experimental and computational steps involved in the crystal structure

analysis of Rhenium(V) chloride is depicted in the following diagram.
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Workflow for Rhenium(V) Chloride Crystal Structure Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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